![molecular formula C21H23NO5 B14069669 O-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-allothreonine](/img/structure/B14069669.png)
O-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-allothreonine
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Description
O-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-allothreonine is a synthetic compound often used in peptide synthesis. It is a derivative of D-allothreonine, an amino acid, and features a fluorenylmethoxycarbonyl (Fmoc) protecting group. This compound is primarily utilized in the field of organic chemistry, particularly in the synthesis of peptides and other complex molecules.
Properties
Molecular Formula |
C21H23NO5 |
|---|---|
Molecular Weight |
369.4 g/mol |
IUPAC Name |
(2R,3R)-3-ethoxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid |
InChI |
InChI=1S/C21H23NO5/c1-3-26-13(2)19(20(23)24)22-21(25)27-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,22,25)(H,23,24)/t13-,19-/m1/s1 |
InChI Key |
CUBBXMGQJYSGLW-BFUOFWGJSA-N |
Isomeric SMILES |
CCO[C@H](C)[C@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Canonical SMILES |
CCOC(C)C(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of O-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-allothreonine typically involves the protection of the amino group of D-allothreonine with the Fmoc group. This is achieved through a reaction with fluorenylmethoxycarbonyl chloride in the presence of a base such as sodium carbonate. The ethyl ester is then introduced via esterification with ethanol under acidic conditions .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated peptide synthesizers and large-scale reactors to ensure high yield and purity. The reaction conditions are carefully controlled to optimize the efficiency and minimize the formation of by-products .
Chemical Reactions Analysis
Types of Reactions
O-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-allothreonine undergoes several types of chemical reactions, including:
Substitution Reactions: The Fmoc group can be removed under basic conditions, typically using piperidine, to expose the amino group for further reactions.
Esterification and Hydrolysis: The ethyl ester can be hydrolyzed under acidic or basic conditions to yield the free carboxylic acid.
Common Reagents and Conditions
Fmoc Removal: Piperidine in dimethylformamide (DMF) is commonly used to remove the Fmoc protecting group.
Esterification: Ethanol and an acid catalyst such as hydrochloric acid are used for esterification.
Major Products Formed
Scientific Research Applications
O-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-allothreonine is widely used in scientific research, particularly in:
Peptide Synthesis: It serves as a building block in the synthesis of peptides, allowing for the sequential addition of amino acids.
Medicinal Chemistry: It is used in the development of peptide-based drugs and therapeutic agents.
Biological Research: It aids in the study of protein structure and function by facilitating the synthesis of specific peptide sequences.
Industrial Applications: It is used in the production of synthetic peptides for various industrial applications, including enzyme inhibitors and diagnostic reagents.
Mechanism of Action
The primary mechanism of action for O-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-allothreonine involves its role as a protected amino acid derivative. The Fmoc group protects the amino group during peptide synthesis, preventing unwanted side reactions. Upon removal of the Fmoc group, the free amino group can participate in peptide bond formation, allowing for the sequential assembly of peptides .
Comparison with Similar Compounds
Similar Compounds
- O-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-tyrosine
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-methoxy-L-phenylalanine
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-(13C6,15N)norleucine
Uniqueness
O-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-allothreonine is unique due to its specific stereochemistry (D-allothreonine) and the presence of the Fmoc protecting group. This combination allows for precise control in peptide synthesis, making it a valuable tool in the field of organic chemistry .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
